N-[2-(3-chloro-4-methoxyphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]propanamide

• IUPAC Name: N-[2-(3-chloro-4-methoxyphenyl)-6-methylbenzotriazol-5-yl]propanamide
• InChI: InChI=1S/C17H17ClN4O2/c1-4-17(23)19-13-9-15-14(7-10(13)2)20-22(21-15)11-5-6-16(24-3)12(18)8-11/h5-9H,4H2,1-3H3,(H,19,23)
• InChI Key: NFLABAADGSIFMI-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC2=NN(N=C2C=C1C)C3=CC(=C(C=C3)OC)Cl
• Molecular Formula: C17H17ClN4O2
• Molecular Weight: 344.8 g/mol

Description

N-[2-(3-chloro-4-methoxyphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]propanamide, also known as CMH-1, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a benzotriazole derivative that has been shown to have a range of biochemical and physiological effects, making it a promising candidate for use in a variety of research applications.

Mechanism of Action

The mechanism of action of N-[2-(3-chloro-4-methoxyphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]propanamide is not fully understood, but it is thought to involve the inhibition of the enzyme thioredoxin reductase (TrxR). TrxR is an important enzyme that plays a role in redox signaling and is involved in a variety of cellular processes. Inhibition of TrxR by this compound is thought to lead to an increase in ROS levels, which can then be detected using fluorescent probes.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In addition to its potential as a fluorescent probe for ROS detection, it has also been shown to have anti-cancer properties and may have potential as a therapeutic agent for the treatment of cancer.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(3-chloro-4-methoxyphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]propanamide in lab experiments is its potential as a fluorescent probe for ROS detection. This can provide researchers with a valuable tool for understanding the role of ROS in disease and aging. However, one limitation of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on N-[2-(3-chloro-4-methoxyphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]propanamide. One area of interest is the development of new fluorescent probes based on the structure of this compound. This could lead to the development of more sensitive and specific probes for the detection of ROS in cells. Another area of interest is the further investigation of the anti-cancer properties of this compound and its potential as a therapeutic agent for the treatment of cancer. Finally, the potential toxicity of this compound should be further investigated to determine its safety for use in lab experiments.

Synthesis Methods

The synthesis of N-[2-(3-chloro-4-methoxyphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]propanamide involves a multi-step process that has been described in detail in several scientific publications. The process involves the reaction of 3-chloro-4-methoxyaniline with 2-methylbenzotriazole in the presence of a catalyst to form the intermediate compound, which is then reacted with propanoyl chloride to yield the final product.

Scientific Research Applications

N-[2-(3-chloro-4-methoxyphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]propanamide has been studied extensively for its potential applications in scientific research. One area of interest is its potential use as a fluorescent probe for the detection of reactive oxygen species (ROS) in cells. ROS are known to play a role in a variety of cellular processes, and their detection is important for understanding their role in disease and aging.